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Compound of Interest

Compound Name: 3-Quinolineboronic acid

Cat. No.: B126008

An In-Depth Technical Guide to the Physical Properties of 3-Quinolineboronic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of reagents is paramount for successful synthesis and
application. 3-Quinolineboronic acid (CAS Number: 191162-39-7) is a key building block in

medicinal chemistry, notably used in Suzuki-Miyaura cross-coupling reactions to synthesize a
variety of complex molecules, including potential inhibitors for HIV protease and TGF-p/activin
A signaling pathways. This guide provides a detailed overview of its core physical properties,

the experimental methods for their determination, and a visualization of its synthesis workflow.

Physical Properties

The physical characteristics of 3-Quinolineboronic acid have been reported by various
suppliers and in chemical literature. A summary of these properties is presented below.
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Property Value Source(s)

Solid; White, light pink, orange
Appearance to light brown, or light yellow to  [1][2]
dark green powder/crystal.

Melting Point 191-196 °C

Note: Arange of 148-155 °C

3
has also been reported. 3]
Molecular Formula CoHsBNO:2
Molecular Weight 172.98 g/mol

Experimental Protocols

The determination of the physical properties of a chemical compound like 3-Quinolineboronic
acid follows standardized laboratory procedures to ensure accuracy and reproducibility.

Determination of Melting Point

The melting point of a solid crystalline substance is a critical indicator of its purity. The most
common laboratory method is the capillary melting point technique.

Methodology:

Sample Preparation: A small, dry sample of 3-Quinolineboronic acid is finely crushed into a
powder. This powder is then packed into a thin-walled capillary tube, sealed at one end, to a
height of 2-3 mm.

Apparatus: A melting point apparatus (e.g., a Blchi M-560 or a Thomas-Hoover Uni-Melt) is
used. The apparatus consists of a heating block, a thermometer or temperature sensor, and
a viewing lens or camera.

Measurement: The capillary tube is placed in the heating block. The temperature is
increased rapidly to about 15-20 °C below the expected melting point and then slowed to a
rate of 1-2 °C per minute to ensure thermal equilibrium.
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e Observation: The sample is observed through the viewing port. The melting range is
recorded from the temperature at which the first drop of liquid appears (the solid begins to
collapse and "sweat") to the temperature at which the entire sample becomes a clear liquid.
For pure crystalline solids, this range is typically narrow (0.5-2 °C). The range of 191-196 °C
reported for 3-Quinolineboronic acid is characteristic of many commercially available
reagents.

Determination of Appearance

The appearance of a chemical compound is its physical form, color, and texture as determined
by visual inspection.

Methodology:

o Sample Preparation: A representative sample of 3-Quinolineboronic acid is placed on a
clean, dry, non-reactive surface, such as a watch glass.

e lllumination: The sample is observed under controlled, full-spectrum lighting against both a
white and a black background to accurately assess its color and identify any discoloration or
impurities.

o Observation: The observer records the physical state (e.g., crystalline solid, amorphous
powder), color (e.g., white, off-white, light pink), and texture (e.g., fine powder, granular).[1]
[2] The varied descriptions of 3-Quinolineboronic acid's appearance, from white to light
brown or even greenish powder, may reflect differences in purity, residual solvents, or the
presence of anhydrides, which can sometimes form with boronic acids.[1][2]

Logical and Experimental Visualizations

To provide further context for its application, the following section visualizes a common
experimental workflow for the synthesis of 3-Quinolineboronic acid.

Synthesis Workflow

3-Quinolineboronic acid can be synthesized from 3-bromoquinoline via a lithium-halogen
exchange followed by borylation.[1][4] The following diagram illustrates the key steps in this
chemical transformation.
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Starting Materials

3-Bromoquinoline Triisopropyl borate Anhydrous THF

Reaction Sequence

1. Dissolve reactants in THF
under N2 atmosphere

Lithiation Prep

2. Coolto -78 °C

ithium-Halogen
Exchange

3. Add n-Butyllithium dropwise
(Maintain temp for 2h)

}orylation

4, Warmto 0 °C

eaction Stop

Workup & Purification

5. Quench with 2M HCI

l

6. Neutralize (pH 7)
with 2M NaHCOs

:

7. Extract with Ethyl Acetate

l

8. Dry, Concentrate &
Precipitate with Hexane

3-Quinolineboronic Acid
(White Solid)

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Quinolineboronic acid from 3-bromoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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